Cas no 1184301-84-5 (5-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-2-methyl-Benzoic acid methyl ester)

• Product Name: 5-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-2-methyl-Benzoic acid methyl ester
• CAS No: 1184301-84-5
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 4561771
• Update Time: 2025-06-08

5-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-2-methyl-Benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-2-methyl-Benzoic acid methyl ester
• Benzoic acid, 5-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-2-methyl-, methyl ester
• methyl 5-(((tert-butoxycarbonyl)amino)methyl)-2-methylbenzoate

• Inchi： 1S/C15H21NO4/c1-10-6-7-11(8-12(10)13(17)19-5)9-16-14(18)20-15(2,3)4/h6-8H,9H2,1-5H3,(H,16,18)
• InChI Key： RRQGNMTVPNQIHQ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(CNC(OC(C)(C)C)=O)=CC=C1C

Additional information on 5-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-2-methyl-Benzoic acid methyl ester

Comprehensive Analysis of 5-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-2-methyl-Benzoic acid methyl ester (CAS No. 1184301-84-5)

In the rapidly evolving field of organic chemistry and pharmaceutical intermediates, 5-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-2-methyl-Benzoic acid methyl ester (CAS No. 1184301-84-5) has garnered significant attention due to its versatile applications. This compound, often abbreviated for convenience in research, belongs to the class of ester derivatives and is widely utilized in the synthesis of more complex molecules. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protected amine and a methyl ester group, makes it a valuable building block in medicinal chemistry and drug discovery.

The growing interest in CAS No. 1184301-84-5 is reflected in the increasing number of searches related to "Boc-protected amino methyl benzoate derivatives" and "methyl ester applications in drug synthesis." Researchers and industry professionals are particularly keen on understanding its role in the development of small molecule therapeutics, a hot topic in the pharmaceutical sector. With the rise of AI-driven drug discovery, compounds like this are being scrutinized for their potential in high-throughput screening and computational chemistry models.

One of the standout features of 5-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-2-methyl-Benzoic acid methyl ester is its stability under various reaction conditions, a property highly sought after in peptide coupling reactions and solid-phase synthesis. This aligns with the current trend of optimizing green chemistry practices, where efficient and sustainable synthetic routes are prioritized. Searches for "eco-friendly Boc deprotection methods" and "methyl ester hydrolysis techniques" further highlight the compound's relevance in modern laboratories.

From a commercial perspective, the demand for CAS No. 1184301-84-5 is driven by its use in producing active pharmaceutical ingredients (APIs) and intermediates for agrochemicals. The compound's high purity and consistent quality are critical for manufacturers aiming to meet stringent regulatory standards. This is particularly important given the current focus on "GMP-compliant chemical synthesis" and "scalable organic reactions," which are frequently searched terms in the context of industrial chemistry.

In summary, 5-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-2-methyl-Benzoic acid methyl ester (CAS No. 1184301-84-5) is a compound of significant scientific and industrial importance. Its applications span across drug development, material science, and catalysis, making it a subject of ongoing research and innovation. As the chemical industry continues to evolve, this compound is poised to remain a key player in the synthesis of next-generation therapeutics and specialty chemicals.